Cas no 23450-49-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene)-
• CAS No: 23450-49-9
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 262834
• PubChem ID: 727420
• Update Time: 2025-06-24

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene)-
• 5-[(E)-3-phenylprop-2-enylidene]-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)Pyrimidinetrione, 5-cinnamylidene-
• 5-(3-phenyl-allylidene)-pyrimidine-2,4,6-trione
• 5-Cinnamyliden-barbitursaeure
• 5-cinnamylidene-barbituric acid
• 5-Cinnamylidenebarbituric acid
• AC1LDYKP
• AI3-60214
• BARBITURIC ACID, 5-CINNAMYLIDENE-
• BRN 0208961
• CHEMBL270142
• Meterocycle
• EN300-37158585
• 2,6(1H,3H,5H)Pyrimidinetrione, 5-cinnamylidene-
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(3-phenyl-2-propenylidene)-
• 5-(3-Phenyl-2-propen-1-ylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• BDBM50375166
• 5-(3-phenylprop-2-en-1-ylidene)-1,3-diazinane-2,4,6-trione
• 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(3-phenyl-2-propenylidene)-
• IDI1_031223
• EN300-37158635
• Z57166676
• trans-5-Cinnamylidenebarbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2E)-3-phenyl-2-propen-1-ylidene]-
• NSC-93958
• 44AUD6T6MG
• NSC 93958
• 5-24-09-00346 (Beilstein Handbook Reference)
• NCGC00177358-01
• WLN: T6MVMVYVJ EU2U1R
• SCHEMBL11598589
• AKOS000517232
• 212375-00-3
• 5-[(2E)-3-Phenyl-2-propen-1-ylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-[(2E)-3-PHENYLPROP-2-EN-1-YLIDENE]-1,3-DIAZINANE-2,4,6-TRIONE
• HMS1522N03
• BRD-K67661078-001-01-9
• NSC93958
• 23450-49-9
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(3-phenyl-2-propen-1-ylidene)-

• Inchi： 1S/C13H10N2O3/c16-11-10(12(17)15-13(18)14-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H2,14,15,16,17,18)/b7-4+
• InChI Key： CRQHPZFBGAKYRX-QPJJXVBHSA-N
• SMILES： O=C1/C(/C(NC(N1)=O)=O)=C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27
• LogP: 1.64980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene)-

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene) and Its Significance in Modern Chemical Biology

The compound with the CAS number 23450-49-9, identified as 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene), represents a fascinating molecule in the realm of chemical biology. This trione derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and bioactive molecule design. The pyrimidine core, a heterocyclic aromatic ring system, is a cornerstone in medicinal chemistry, frequently serving as a scaffold for drugs targeting various diseases.

The molecular structure of 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene) incorporates a trione moiety at the 2,4,6 positions of the pyrimidine ring, which is known for its ability to engage in hydrogen bonding and metal coordination. This feature makes it particularly interesting for designing molecules that interact with biological targets. Additionally, the presence of an α,β-unsaturated carbonyl group at the 5-position (derived from 3-phenylprop-2-enal) introduces electrophilic characteristics that can facilitate further functionalization and derivatization.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such molecules. Studies have shown that the trione derivatives within this compound class exhibit significant potential as kinase inhibitors. Kinases are enzymes critical to numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The ability of 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-phenyl-2-propen-1-ylidene) to modulate kinase activity has been explored through molecular docking simulations and virtual screening campaigns.

In vitro studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. The trione group is known to exhibit reactivity with nucleophiles and can form stable complexes with transition metals. These properties are being leveraged to design molecules that can selectively inhibit disease-causing kinases without affecting other essential enzymes. The phenyl substituent at the 3-position further enhances the compound's lipophilicity and cell membrane permeability, which are crucial factors for drug bioavailability.

One of the most promising applications of 2,4,6(1H,3H,5H)-Pyrimidinetrione derivatives is in the development of antitumor agents. Preclinical studies have indicated that certain analogs exhibit potent cytotoxic effects against various cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is attributed to differences in kinase expression levels between cancerous and healthy tissues. The α-hydroxy carbonyl group at the 5-position can participate in Michael addition reactions with nucleophilic residues on proteins or nucleic acids.

The synthesis of 5-(3-phenyl-2-propen-1-ylidene)-substituted pyrimidinetriones has been optimized using multi-step organic reactions involving condensation and cyclization processes. Advances in synthetic methodologies have allowed for greater control over regioselectivity and yield improvements. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce complex substituents onto the pyrimidine ring efficiently.

From a computational perspective, 23450-49-9 exhibits interesting electronic properties due to its conjugated system formed by the pyrimidine ring and the unsaturated aldehyde moiety. This conjugation influences its absorption spectrum and reactivity patterns when exposed to light or different chemical environments. Spectroscopic techniques such as NMR (nuclear magnetic resonance) spectroscopy have been instrumental in elucidating its detailed structure.

The pharmacokinetic profile of this compound is also under investigation. Factors such as solubility in water versus lipids play a critical role in determining how it distributes within an organism after administration. Researchers are exploring ways to enhance its solubility through structural modifications while preserving its bioactivity.

Collaborative efforts between experimental chemists and bioinformaticians are yielding novel insights into how these molecules interact with biological systems at a molecular level. High-throughput screening methods combined with machine learning algorithms enable rapid identification of lead compounds from large libraries based on predicted binding affinities.

The future directions for research on CAS no23450-49-9 include exploring its potential as an antimicrobial agent against resistant bacterial strains or even as an antiviral therapeutic against RNA viruses where similar trione-containing scaffolds show promise already through other research groups worldwide.